Cas no 1689940-00-8 ((2R)-1-amino-3-(tert-butoxy)propan-2-ol)

• Product Name: (2R)-1-amino-3-(tert-butoxy)propan-2-ol
• CAS No: 1689940-00-8
• MF: C₇H₁₇NO₂
• MW: 147.21538233757
• CID: 6206160
• PubChem ID: 29000826
• Update Time: 2025-10-28

(2R)-1-amino-3-(tert-butoxy)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-amino-3-(tert-butoxy)propan-2-ol
• SCHEMBL21667936
• 1689940-00-8
• EN300-1852179

• Inchi： 1S/C7H17NO2/c1-7(2,3)10-5-6(9)4-8/h6,9H,4-5,8H2,1-3H3/t6-/m1/s1
• InChI Key： ZKHHFKLWZNETDR-ZCFIWIBFSA-N
• SMILES： O(C[C@@H](CN)O)C(C)(C)C

Computed Properties

• Exact Mass: 147.125928785g/mol
• Monoisotopic Mass: 147.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 88.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 55.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on (2R)-1-amino-3-(tert-butoxy)propan-2-ol

Introduction to CAS No. 1689940-00-8: (2R)-1-amino-3-(tert-butoxy)propan-2-ol

CAS No. 1689940-00-8, commonly referred to as (2R)-1-amino-3-(tert-butoxy)propan-2-ol, is a versatile organic compound with significant applications in various fields of chemistry and biochemistry. This compound is characterized by its unique stereochemistry, which plays a crucial role in its functional properties. The (2R) configuration denotes the specific spatial arrangement of the substituents around the chiral center, making it distinct from other stereoisomers.

The molecular structure of (2R)-1-amino-3-(tert-butoxy)propan-2-ol consists of a propane backbone with an amino group (-NH₂) attached to the first carbon and a tert-butoxy group (-O-C(CH₃)₃) attached to the third carbon. The hydroxyl group (-OH) is located on the second carbon, which is also the chiral center. This configuration imparts unique chemical reactivity and biological activity to the compound.

Recent studies have highlighted the potential of (2R)-1-amino-3-(tert-butoxy)propan-2-ol in drug discovery and development. Its ability to act as a chiral building block in asymmetric synthesis has been extensively explored. Researchers have utilized this compound to construct complex molecules with high enantioselectivity, which is critical in pharmaceutical applications where stereochemistry significantly influences drug efficacy and safety.

In addition to its role in organic synthesis, (2R)-1-amino-3-(tert-butoxy)propan-2-ol has shown promise in catalytic processes. Its tert-butoxy group serves as a bulky protecting group, which can be selectively removed under specific conditions, making it valuable in multi-step synthesis protocols. This property has been leveraged in the development of novel catalysts for enantioselective reactions, further underscoring its importance in modern chemistry.

The synthesis of (2R)-1-amino-3-(tert-butoxy)propan-2-ol involves a series of carefully controlled reactions to ensure the correct stereochemistry is achieved. Recent advancements in asymmetric induction techniques have enabled more efficient and scalable production methods, reducing costs and improving yields. These methods often involve enzymatic catalysis or chiral auxiliaries, which provide precise control over the stereochemical outcome.

From an environmental perspective, (2R)-1-amino-3-(tert-butoxy)propan-2-ol exhibits favorable biodegradation characteristics, making it a sustainable choice for industrial applications. Its ability to degrade under aerobic conditions minimizes its environmental footprint, aligning with current global efforts to promote green chemistry practices.

In conclusion, CAS No. 1689940-00-8, or (2R)-1-amino-3-(tert-butoxy)propan-2